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Abstract
Promethium-145 (¹⁴⁵Pm) is the most stable isotope of the element promethium, with a half-life

of 17.7 years.[1][2] Unlike the more commonly used promethium-147, detailed production

methodologies for promethium-145 are not as widely documented due to its limited large-

scale application. This guide synthesizes available information on the potential synthesis

routes, experimental protocols for separation and purification, and relevant quantitative data.

The primary production methods involve charged-particle bombardment of stable neodymium

isotopes in a cyclotron, or as a component of fission products from uranium. Separation from

target material and other lanthanides is typically achieved through advanced chromatographic

and solvent extraction techniques.

Production Methods
The artificial synthesis of Promethium-145 can be approached through several nuclear

reaction pathways. The most viable methods involve the irradiation of enriched neodymium

(Nd) targets in a cyclotron.

Cyclotron Production
Cyclotrons are accelerators that can produce the proton-rich radioisotopes needed for various

applications.[3][4] For the production of Promethium-145, the following reactions are
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theoretically viable:

¹⁴⁶Nd(p, 2n)¹⁴⁵Pm: This reaction involves bombarding a highly enriched Neodymium-146

target with protons. The proton interacts with the nucleus, leading to the emission of two

neutrons, resulting in the formation of Promethium-145.

¹⁴⁵Nd(p, n)¹⁴⁵Pm: In this reaction, an enriched Neodymium-145 target is irradiated with

protons, causing the emission of a single neutron to yield Promethium-145.

While experimental cross-section data for these specific reactions are not readily available in

the literature, the general principles of cyclotron isotope production are well-established.[5][6]

[7] The yield of the desired isotope is dependent on the proton beam energy, beam current, and

the duration of the irradiation.[8]

Fission Product Extraction
Promethium was first discovered and isolated from the fission products of uranium fuel.[1][9]

While Promethium-147 is a more common fission product, Promethium-145 is also produced,

albeit in smaller quantities. This method involves the complex processing of spent nuclear fuel

to separate the various fission products. The process is generally reserved for large-scale

production facilities and is not typically employed for producing small, research-grade quantities

of specific isotopes.

Experimental Protocols
The following sections detail the generalized experimental procedures for the production and

purification of Promethium-145, based on established methods for similar lanthanide

radioisotopes.

Target Preparation
Target Material: For cyclotron production, highly enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃)

or Neodymium-145 oxide (¹⁴⁵Nd₂O₃) is the preferred target material. The choice between the

two would depend on the availability and cost of the enriched isotopes, as well as the

desired reaction pathway.
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Target Fabrication: The neodymium oxide powder is typically pressed into a shallow disk in a

target holder. The backing of the target holder is often made of a material with good thermal

conductivity, such as copper or aluminum, to dissipate the heat generated during irradiation.

Irradiation
Accelerator: A medical cyclotron capable of accelerating protons to energies in the range of

15-30 MeV is suitable for these reactions.

Irradiation Parameters: The pressed neodymium oxide target is irradiated with a proton

beam. The optimal proton energy, beam current, and irradiation time would need to be

determined based on theoretical cross-section calculations and experimental optimization to

maximize the yield of ¹⁴⁵Pm while minimizing the production of undesirable impurities.

Post-Irradiation Chemical Processing and Purification
Due to the chemical similarity of lanthanides, the separation of promethium from the bulk

neodymium target and other potential lanthanide byproducts is a significant challenge.[10] The

most effective methods are extraction chromatography and solvent extraction.

Extraction chromatography is a robust method for separating chemically similar elements.

Experimental Protocol:

Target Dissolution: The irradiated neodymium oxide target is dissolved in a minimal volume

of concentrated nitric acid (HNO₃) or hydrochloric acid (HCl). The solution is then evaporated

to dryness and redissolved in a dilute acid solution (e.g., 0.1 M HCl) to prepare the loading

solution.

Column Preparation: A chromatography column is packed with a suitable extraction resin. LN

Resin, which consists of a stationary phase coated with an organophosphorus extractant like

HDEHP (di(2-ethylhexyl)orthophosphoric acid), is effective for lanthanide separations.[11]

[12]

Separation:

The dissolved target solution is loaded onto the conditioned LN resin column.
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The bulk of the neodymium target material is eluted from the column using a specific

concentration of HCl.

The promethium fraction is then selectively eluted from the column using a different

concentration of HCl. The exact concentrations and volumes of the eluent would need to

be optimized for the specific separation.

Product Formulation: The purified promethium fraction is collected, and the eluent is

evaporated. The final product, ¹⁴⁵Pm, can then be redissolved in a suitable solvent for its

intended application.

Solvent extraction is a scalable method for separating promethium from other fission products

and lanthanides. The PUREX (Plutonium and Uranium Recovery by Extraction) process, which

uses tri-n-butyl phosphate (TBP) as the solvent, is a well-established method.[7][13][14][15]

Experimental Protocol:

Feed Preparation: The irradiated target is dissolved in nitric acid to create an aqueous feed

solution.

Extraction: The aqueous feed is mixed with an organic solvent, typically 100% TBP. The

different metal ions will partition between the aqueous and organic phases based on their

distribution coefficients.

Scrubbing: The organic phase, now containing the extracted metals, is "scrubbed" with fresh

nitric acid to remove any co-extracted impurities.

Stripping: The desired promethium is then "stripped" back into an aqueous phase using a

dilute nitric acid solution. This process can be performed in multiple stages to achieve high

purity. A two-cycle process can yield promethium with a purity of over 99%.[6]

Quantitative Data
Specific experimental data on the production yield and reaction cross-sections for

Promethium-145 are scarce in publicly available literature. However, some relevant

quantitative data for the separation processes are available.
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Table 1: Distribution Coefficients and Separation Factors for TBP Solvent Extraction

Element
Distribution Coefficient (at
12 N HNO₃)

Separation Factor (relative
to Promethium)

Neodymium (Nd) 0.43 1.9 (Pm/Nd)

Promethium (Pm) 0.82 1.0

Samarium (Sm) 1.55 1.9 (Sm/Pm)

Data sourced from Oak Ridge National Laboratory reports.
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Caption: Production of ¹⁴⁵Pm via the (p, 2n) reaction on ¹⁴⁶Nd and its subsequent decay.

Experimental Workflow for Production and Purification
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Caption: A generalized workflow for the production and purification of Promethium-145.

Conclusion
The synthesis of Promethium-145 is a multi-step process that requires specialized facilities,

including a cyclotron and radiochemical laboratories. While specific production data for ¹⁴⁵Pm is

limited, established protocols for the production and separation of other lanthanide

radioisotopes provide a solid foundation for its synthesis. The primary route involves the proton

bombardment of enriched neodymium targets, followed by rigorous chemical purification using

extraction chromatography and/or solvent extraction to isolate the final product. Further
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research is needed to determine the optimal production parameters and to fully characterize

the reaction cross-sections for the relevant nuclear reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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